Cas no 2413877-22-0 (ethyl 4-{(tert-butoxy)carbonylamino}-5-cyano-2-hydroxybenzoate)

• Product Name: ethyl 4-{(tert-butoxy)carbonylamino}-5-cyano-2-hydroxybenzoate
• CAS No: 2413877-22-0
• MF: C₁₅H₁₈N₂O₅
• MW: 306.313824176788
• CID: 5675007
• PubChem ID: 165769483
• Update Time: 2025-06-12

ethyl 4-{(tert-butoxy)carbonylamino}-5-cyano-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2413877-22-0
• ethyl 4-{[(tert-butoxy)carbonyl]amino}-5-cyano-2-hydroxybenzoate
• EN300-26664874
• ethyl 4-{(tert-butoxy)carbonylamino}-5-cyano-2-hydroxybenzoate

• Inchi： 1S/C15H18N2O5/c1-5-21-13(19)10-6-9(8-16)11(7-12(10)18)17-14(20)22-15(2,3)4/h6-7,18H,5H2,1-4H3,(H,17,20)
• InChI Key： OXOGIEAGFQGNRJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(C(=O)OCC)=CC=1C#N)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 306.12157168g/mol
• Monoisotopic Mass: 306.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 109Ų

Additional information on ethyl 4-{(tert-butoxy)carbonylamino}-5-cyano-2-hydroxybenzoate

Introduction to Ethyl 4-{(tert-butoxy)carbonylamino}-5-cyano-2-hydroxybenzoate (CAS No. 2413877-22-0)

Ethyl 4-{(tert-butoxy)carbonylamino}-5-cyano-2-hydroxybenzoate, with the CAS number 2413877-22-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit potential applications in various biological and chemical processes. Its unique structural features, characterized by the presence of a cyano group, a hydroxyl group, and a tert-butoxycarbonyl (Boc) protected amino group, make it a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The molecular structure of Ethyl 4-{(tert-butoxy)carbonylamino}-5-cyano-2-hydroxybenzoate consists of a benzoate backbone modified with functional groups that enhance its reactivity and utility. The cyano group (-CN) introduces a polar character to the molecule, which can influence its solubility and interaction with biological targets. The hydroxyl group (-OH) provides a site for hydrogen bonding, which is crucial for binding to biological receptors. Additionally, the Boc-protected amino group (-NH-CO-OtBu) serves as a protecting group that can be selectively removed under specific conditions, allowing for controlled modifications during synthetic processes.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. Ethyl 4-{(tert-butoxy)carbonylamino}-5-cyano-2-hydroxybenzoate has been studied for its potential role in drug discovery and development. Its structural motifs are reminiscent of molecules that have shown efficacy in inhibiting various enzymatic pathways and interacting with biological targets. For instance, the combination of a cyano group and a hydroxyl group has been observed in several bioactive compounds that exhibit anti-inflammatory and antioxidant properties.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. The presence of multiple functional groups allows for diverse chemical transformations, making it a valuable intermediate in the construction of pharmacophores. Researchers have utilized this compound to develop derivatives with enhanced biological activity. For example, modifications involving the Boc-protected amino group have led to the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides while avoiding their limitations.

The pharmaceutical industry has shown particular interest in compounds that can modulate biological pathways associated with diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. Ethyl 4-{(tert-butoxy)carbonylamino}-5-cyano-2-hydroxybenzoate has been explored as a precursor in the synthesis of molecules that target these pathways. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on enzymes such as kinases and proteases, which are often overexpressed in disease states. These findings have prompted further investigation into its potential as a lead compound for drug development.

Advances in computational chemistry have also played a significant role in understanding the properties and reactivity of Ethyl 4-{(tert-butoxy)carbonylamino}-5-cyano-2-hydroxybenzoate. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These simulations have helped researchers predict the binding affinity and specificity of potential drug candidates derived from this molecule. By leveraging computational tools, scientists can optimize the structure of these derivatives to improve their efficacy and reduce side effects.

In addition to its pharmaceutical applications, this compound has potential uses in materials science and industrial chemistry. The unique combination of functional groups makes it suitable for applications in polymer synthesis and as a crosslinking agent. Researchers have explored its use in creating novel polymers with tailored properties, such as enhanced biodegradability or improved mechanical strength. These applications highlight the versatility of Ethyl 4-{(tert-butoxy)carbonylamino}-5-cyano-2-hydroxybenzoate beyond traditional pharmaceutical contexts.

The synthesis of Ethyl 4-{(tert-butoxy)carbonylamino}-5-cyano-2-hydroxybenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions, nucleophilic substitutions, and protection-deprotection strategies involving the Boc group. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for industrial applications.

Quality control and analytical techniques are essential for ensuring the integrity of Ethyl 4-{(tert-butoxy)carbonylamino}-5-cyano-2-hydroxybenzoate during production and storage. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to verify purity and confirm structural identity. These analytical methods provide critical data for researchers to assess the quality of their samples and ensure consistency across different batches.

The future prospects for Ethyl 4-{(tert-butoxy)carbonylamino}-5-cyano-2-hydroxybenzoate are promising, with ongoing research aimed at uncovering new applications and improving synthetic methodologies. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to novel compounds with enhanced therapeutic potential. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in addressing complex diseases and improving human health.